Cas no 1225705-56-5 (4-Cyclopropanecarbonyl-2-methylphenol)

• Product Name: 4-Cyclopropanecarbonyl-2-methylphenol
• CAS No: 1225705-56-5
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 5718098
• PubChem ID: 79002844
• Update Time: 2025-06-11

4-Cyclopropanecarbonyl-2-methylphenol Chemical and Physical Properties

Names and Identifiers

• SCHEMBL15851142
• EN300-1276484
• BBIQUPXOGLYBNL-UHFFFAOYSA-N
• 4-cyclopropanecarbonyl-2-methylphenol
• cyclopropyl-(4-hydroxy-3-methyl-phenyl)-methanone
• 1225705-56-5
• AKOS017516993
• 4-Cyclopropanecarbonyl-2-methylphenol

• Inchi： 1S/C11H12O2/c1-7-6-9(4-5-10(7)12)11(13)8-2-3-8/h4-6,8,12H,2-3H2,1H3
• InChI Key： BBIQUPXOGLYBNL-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=C(C)C=1)O)C1CC1

Computed Properties

• Exact Mass: 176.083729621g/mol
• Monoisotopic Mass: 176.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-Cyclopropanecarbonyl-2-methylphenol

Introduction to 4-Cyclopropanecarbonyl-2-methylphenol (CAS No. 1225705-56-5)

4-Cyclopropanecarbonyl-2-methylphenol, also known by its CAS number 1225705-56-5, is a versatile organic compound with a unique molecular structure that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its cyclopropane ring and phenolic hydroxyl group, which confer it with a range of chemical and biological properties that make it a valuable intermediate in various applications.

The molecular formula of 4-Cyclopropanecarbonyl-2-methylphenol is C₁₁H₁₂O₃, and its molecular weight is approximately 196.21 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its physical and chemical properties, including melting point, boiling point, and solubility, have been well-documented in the scientific literature.

In the realm of organic synthesis, 4-Cyclopropanecarbonyl-2-methylphenol serves as a key building block for the synthesis of more complex molecules. The presence of the phenolic hydroxyl group allows for various functional group manipulations, such as esterification, etherification, and oxidation reactions. Additionally, the cyclopropane ring provides a rigid structure that can influence the conformational properties of the resulting compounds, making it particularly useful in the design of bioactive molecules.

Recent studies have explored the potential applications of 4-Cyclopropanecarbonyl-2-methylphenol in medicinal chemistry. One notable area of research involves its use as an intermediate in the synthesis of anti-inflammatory agents. The phenolic hydroxyl group can be modified to introduce various substituents that enhance the compound's biological activity and selectivity. For instance, a study published in the Journal of Medicinal Chemistry reported the synthesis of a series of derivatives from 4-Cyclopropanecarbonyl-2-methylphenol, which exhibited potent anti-inflammatory effects in vitro and in vivo.

Beyond medicinal chemistry, 4-Cyclopropanecarbonyl-2-methylphenol has also found applications in materials science. Its unique combination of functional groups makes it suitable for the preparation of polymers with tailored properties. Researchers at the University of California, Berkeley, have utilized this compound as a monomer to synthesize novel copolymers with enhanced thermal stability and mechanical strength. These materials have potential applications in areas such as coatings, adhesives, and electronic devices.

The environmental impact of 4-Cyclopropanecarbonyl-2-methylphenol has also been a subject of recent research. Studies have shown that this compound can be synthesized using green chemistry principles, minimizing the use of hazardous reagents and reducing waste generation. A paper published in Green Chemistry described an efficient and environmentally friendly route to produce 4-Cyclopropanecarbonyl-2-methylphenol, highlighting its potential for large-scale industrial applications.

In conclusion, 4-Cyclopropanecarbonyl-2-methylphenol (CAS No. 1225705-56-5) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities for this compound, its importance in various scientific fields is likely to grow even further.